5-Chloro-2-methylphenyl isocyanate
5-Chloro-2-methylphenyl isocyanate
5-Chloro-2-methylphenyl isocyanate, also known as 4-chloro-2-isocyanato-1-methylbenzene, is an organic building block containing an isocyanate group. Its Raman spectra, infrared spectra, ab initio and density functional theory (DFT) calculations have been reported.
Brand Name:
Vulcanchem
CAS No.:
40411-27-6
VCID:
VC20772052
InChI:
InChI=1S/C8H6ClNO/c1-6-2-3-7(9)4-8(6)10-5-11/h2-4H,1H3
SMILES:
CC1=C(C=C(C=C1)Cl)N=C=O
Molecular Formula:
C8H6ClNO
Molecular Weight:
167.59 g/mol
5-Chloro-2-methylphenyl isocyanate
CAS No.: 40411-27-6
Cat. No.: VC20772052
Molecular Formula: C8H6ClNO
Molecular Weight: 167.59 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-Chloro-2-methylphenyl isocyanate, also known as 4-chloro-2-isocyanato-1-methylbenzene, is an organic building block containing an isocyanate group. Its Raman spectra, infrared spectra, ab initio and density functional theory (DFT) calculations have been reported. |
|---|---|
| CAS No. | 40411-27-6 |
| Molecular Formula | C8H6ClNO |
| Molecular Weight | 167.59 g/mol |
| IUPAC Name | 4-chloro-2-isocyanato-1-methylbenzene |
| Standard InChI | InChI=1S/C8H6ClNO/c1-6-2-3-7(9)4-8(6)10-5-11/h2-4H,1H3 |
| Standard InChI Key | XEMUTFNBAICJEO-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)Cl)N=C=O |
| Canonical SMILES | CC1=C(C=C(C=C1)Cl)N=C=O |
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